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Cat. No.: B15442053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tritridecyl trimellitate, identified by CAS number 94109-09-8, is a triester of tridecyl alcohol and

trimellitic acid.[1][2] Predominantly utilized in the cosmetics and personal care industries, it

functions as an emollient, film-forming agent, and texture enhancer.[2][3] Its properties make it

a viable substitute for mineral oil in various formulations. While its primary applications are in

skincare and color cosmetics, this technical guide aims to provide an in-depth overview of its

chemical identity, physicochemical properties, synthesis, and safety data, with a perspective

towards its potential, though currently underexplored, applications in the pharmaceutical

sciences.

Chemical Identity and Physicochemical Properties
Tritridecyl trimellitate is a high molecular weight ester characterized as a clear, colorless to

slightly yellow, viscous, and odorless liquid.[3][4] It is insoluble in water but soluble in oils and

organic solvents.[3] A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Tritridecyl Trimellitate
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Property Value Reference(s)

CAS Number 94109-09-8 [4]

Molecular Formula C48H84O6 [5]

Molecular Weight 757.18 g/mol [6]

IUPAC Name
Tritridecyl benzene-1,2,4-

tricarboxylate
[6]

Synonyms

1,2,4-Benzenetricarboxylic

acid, tritridecyl ester;

Tri(tridecyl) benzene-1,2,4-

tricarboxylate

[4]

Appearance
Clear, colorless to pale yellow

viscous liquid
[3][4]

Odor Practically odorless [3]

Solubility
Insoluble in water; Soluble in

oils and organic solvents
[3]

Flash Point 286 °C [6]

Density 0.949 g/cm³ [6]

Log P (Octanol/Water Partition

Coefficient)
> 5.94 [4]

Synthesis
The synthesis of tritridecyl trimellitate is typically achieved through the esterification of trimellitic

anhydride with tridecyl alcohol. A patented method outlines a straightforward process that offers

a high yield.[1]

Experimental Protocol for Synthesis
The synthesis involves the following steps:[1]
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Reactant Charging: Trimellitic anhydride and tridecyl alcohol are added to a reaction vessel

in a molar ratio of 1:3 to 1:5.

Catalyst Addition: A suitable catalyst, such as sulfuric acid (approximately 2% of the total

mass of the reactants), is introduced into the mixture.

Esterification and Dehydration: The reaction is carried out under a nitrogen atmosphere at a

temperature of 190-220 °C. Water generated during the reaction is continuously removed

using a water separator. The reaction proceeds until no more water is produced.

Dealcoholization: The temperature is then reduced to 120 °C, and unreacted tridecyl alcohol

is removed by vacuum distillation.

Purification: After cooling to 90 °C, the product is purified by washing with water, followed by

extraction and drying to yield tritridecyl trimellitate.

The reported total yield for this process is above 85%.[1]
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Target Compound Analogue Compound

Available Toxicological Data

Safety Conclusion

Tritridecyl Trimellitate
(CAS 94109-09-8)

Limited Data:
- Acute Oral Toxicity
- Skin/Eye Irritation

- Sensitization

Tri(2-ethylhexyl) trimellitate
(CAS 3319-31-1)

Extensive Data:
- Repeated Dose Toxicity
- Developmental Toxicity

- Genotoxicity

Safe for cosmetic use
when non-irritating

Read-across due to
structural similarity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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